7-Fluoro-3-methyl-1H-indole-2-carboxylic acid
Overview
Description
7-Fluoro-3-methyl-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C10H8FNO2 and a molecular weight of 193.18 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid is 1S/C10H8FNO2/c1-5-6-3-2-4-7 (11)9 (6)12-8 (5)10 (13)14/h2-4,12H,1H3, (H,13,14) . This code provides a specific string of characters that represents the molecular structure of the compound .Physical And Chemical Properties Analysis
7-Fluoro-3-methyl-1H-indole-2-carboxylic acid is a solid substance at room temperature . It has a molecular weight of 193.18 .Scientific Research Applications
Pharmacology: Antiviral Applications
Indole derivatives, including 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid, have been studied for their antiviral properties. These compounds have shown inhibitory activity against a range of viruses, including influenza A and Coxsackie B4 virus . The ability to inhibit viral replication makes these derivatives valuable for the development of new antiviral drugs.
Biochemistry: Enzyme Inhibition
In biochemical research, 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid derivatives have been utilized as enzyme inhibitors. They have been found to effectively inhibit the strand transfer of HIV-1 integrase, which is crucial for the viral replication process . This application is significant in the search for novel treatments for HIV.
Medicinal Chemistry: Cancer Research
The indole core is a common feature in many synthetic drug molecules due to its high affinity to multiple receptors. Indole derivatives, including the 7-Fluoro variant, are being explored for their anticancer activities. They are part of ongoing research to develop new chemotherapeutic agents that can target cancer cells more effectively .
Organic Synthesis: Building Blocks for Alkaloids
7-Fluoro-3-methyl-1H-indole-2-carboxylic acid serves as a building block in the synthesis of complex organic molecules, particularly alkaloids. Alkaloids have various pharmacological effects and are used in medicine for their analgesic and other therapeutic properties .
Material Science: Functional Materials Development
While direct applications in material science are not extensively documented for this specific compound, indole derivatives are often used in the development of functional materials due to their stable aromatic structure. They can contribute to the synthesis of novel materials with potential applications in electronics, photonics, and nanotechnology .
Chemical Engineering: Process Optimization
In chemical engineering, the synthesis and application of compounds like 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid can lead to the optimization of manufacturing processes. Understanding the properties and reactions of such compounds is essential for designing efficient and cost-effective production methods .
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 7-fluoro-3-methyl-1h-indole-2-carboxylic acid, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes that result in their various biological activities . The interaction of 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid with its targets could potentially lead to similar changes.
Biochemical Pathways
Indole derivatives are known to impact a wide range of biochemical pathways due to their broad-spectrum biological activities . These pathways and their downstream effects contribute to the compound’s diverse biological and clinical applications .
Result of Action
Indole derivatives are known to exert a variety of local and heterotopic biological effects by circulating in the plasma. They maintain intestinal homeostasis and impact liver metabolism and the immune response.
Action Environment
It is known that environmental factors can significantly impact the action of indole derivatives .
properties
IUPAC Name |
7-fluoro-3-methyl-1H-indole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO2/c1-5-6-3-2-4-7(11)9(6)12-8(5)10(13)14/h2-4,12H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKAOBZOWRSGANW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=CC=C2F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80652006 |
Source
|
| Record name | 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80652006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
866211-12-3 |
Source
|
| Record name | 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80652006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide](/img/structure/B1518997.png)
![2-[4-(2-Amino-1,3-thiazol-4-yl)phenyl]acetamide](/img/structure/B1518999.png)
![2-{[4-cyclopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid](/img/structure/B1519002.png)
![2-[(4-Bromophenyl)methyl]-1,3-thiazole-4-carboxylic acid](/img/structure/B1519004.png)
![3-[(4-Methylphenyl)amino]propanethioamide](/img/structure/B1519006.png)
![2-Chloro-5-[4-(trifluoromethyl)phenoxymethyl]pyridine](/img/structure/B1519009.png)
![3-[(Hexyloxy)methyl]aniline](/img/structure/B1519015.png)
![3-{[(4-Methylpentyl)oxy]methyl}aniline](/img/structure/B1519017.png)
